Cas no 88967-27-5 (1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-)

1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl- structure
88967-27-5 structure
Product name:1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-
CAS No:88967-27-5
MF:C8H19N3
MW:157.256561517715
CID:617784
PubChem ID:13183170

1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine, 4-(1,1-dimethylethyl)hexahydro-1-methyl-
    • 4-tert-butyl-1-methyl-1,2,4-triazinane
    • 88967-27-5
    • DTXSID80525468
    • Inchi: InChI=1S/C8H19N3/c1-8(2,3)11-6-5-10(4)9-7-11/h9H,5-7H2,1-4H3
    • InChI Key: OOKUUVUHUMSEEC-UHFFFAOYSA-N
    • SMILES: CC(C)(C)N1CCN(NC1)C

Computed Properties

  • Exact Mass: 157.157897619g/mol
  • Monoisotopic Mass: 157.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 18.5Ų

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